2-((4-Chloro-2-methoxy-5-(1-methylcyclopropyl)phenyl)amino)acetic acid

• Molecular Formula: C13H16ClNO3
• Molecular Weight: 269.72 g/mol
• IUPAC Name: 2-[4-chloro-2-methoxy-5-(1-methylcyclopropyl)anilino]acetic acid
• InChI: InChI=1S/C13H16ClNO3/c1-13(3-4-13)8-5-10(15-7-12(16)17)11(18-2)6-9(8)14/h5-6,15H,3-4,7H2,1-2H3,(H,16,17)
• InChI Key: WHUKEQCTXZDKMA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C2=CC(=C(C=C2Cl)OC)NCC(=O)O

Description

2-((4-Chloro-2-methoxy-5-(1-methylcyclopropyl)phenyl)amino)acetic acid is a useful research compound. Its molecular formula is C13H16ClNO3 and its molecular weight is 269.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-((4-chloro-2-methoxy-5-(1-methylcyclopropyl)phenyl)amino)acetate (630 mg, 2.12 mmol) in THF (15 mL) and water (5 mL), LiOH.H2O (889 mg, 21.2 mmol) was added and the resulting mixture was stirred at RT for 2 h. The mixture was washed with 20% ethyl acetate/petroleum ether. The aqueous layer was acidified with aqueous HCl (1N) to adjust pH to 3-4 and extracted with ethyl acetate. The organic layer was dried over MgSO4, filtered and concentrated in vacuo to afford the desired product (200 mg, 33% yield).